Cas no 2680787-79-3 (7-Fluoro-1-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid)

• Product Name: 7-Fluoro-1-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid
• CAS No: 2680787-79-3
• MF: C₁₂H₉F₄NO₃
• MW: 291.198377370834
• CID: 5633986
• PubChem ID: 165922013
• Update Time: 2025-10-30

7-Fluoro-1-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28288273
• 2680787-79-3
• 7-fluoro-1-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid
• 7-Fluoro-1-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid

• Inchi： 1S/C12H9F4NO3/c13-8-5-9-6(4-7(8)10(18)19)2-1-3-17(9)11(20)12(14,15)16/h4-5H,1-3H2,(H,18,19)
• InChI Key： WPZANSKYDJFIFX-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=CC2=C(C=1)N(C(C(F)(F)F)=O)CCC2

Computed Properties

• Exact Mass: 291.05185580g/mol
• Monoisotopic Mass: 291.05185580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.6Ų

Additional information on 7-Fluoro-1-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid

7-Fluoro-1-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid (CAS No. 2680787-79-3): An Overview

7-Fluoro-1-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid (CAS No. 2680787-79-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinoline derivatives and is characterized by its unique structural features, including a fluoro-substituted quinoline ring and a trifluoroacetyl group. These structural elements contribute to its potential therapeutic applications and pharmacological properties.

The fluorine substitution on the quinoline ring is a key feature of this compound. Fluorine atoms are known for their ability to modulate the physicochemical properties of organic molecules, such as their lipophilicity, metabolic stability, and binding affinity to biological targets. In the case of 7-Fluoro-1-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid, the fluorine atom at the 7-position enhances the compound's lipophilicity and potentially improves its cell membrane permeability. This can be particularly advantageous in drug design for improving the bioavailability and efficacy of the compound.

The trifluoroacetyl group attached to the nitrogen atom of the quinoline ring is another distinctive feature of this compound. Trifluoroacetyl groups are often used in medicinal chemistry to enhance the stability and reactivity of compounds. They can also influence the electronic properties of the molecule, which can affect its interaction with biological targets. In 7-Fluoro-1-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid, the trifluoroacetyl group may play a crucial role in modulating its pharmacokinetic and pharmacodynamic properties.

Recent studies have explored the potential therapeutic applications of 7-Fluoro-1-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid in various disease models. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 7-Fluoro-1-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid may have potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an anticancer agent. Preliminary studies have demonstrated that 7-Fluoro-1-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid exhibits cytotoxic activity against various cancer cell lines. The mechanism of action appears to involve inducing apoptosis through mitochondrial dysfunction and DNA damage. These findings warrant further investigation into the use of this compound in cancer therapy.

In addition to its therapeutic potential, 7-Fluoro-1-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid has been studied for its ability to modulate enzyme activity. Enzyme inhibition is a common strategy in drug design for treating various diseases. Research has shown that this compound can inhibit specific enzymes involved in metabolic pathways associated with disease progression. For example, it has been found to inhibit cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs).

The synthesis of 7-Fluoro-1-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid involves several steps and requires careful control of reaction conditions to ensure high yield and purity. The synthetic route typically begins with the preparation of a fluoro-substituted quinoline intermediate followed by acylation with trifluoroacetic anhydride. The final step involves carboxylation to introduce the carboxylic acid functionality. The synthetic process is optimized to minimize side reactions and maximize product yield.

Pharmacokinetic studies have provided valuable insights into the behavior of 7-Fluoro-1-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid in biological systems. These studies have shown that the compound has favorable absorption properties when administered orally or intravenously. It also exhibits good distribution to target tissues and has a reasonable half-life in vivo. These pharmacokinetic characteristics make it a promising candidate for further preclinical and clinical evaluation.

Toxicity assessments are crucial for evaluating the safety profile of any potential therapeutic agent. Preliminary toxicity studies on 7-Fluoro-1-(2,2， 0， 0-trifluoroacetyl)-1， 0， 0， 0-tetrahydroquinoline -6-carboxylic acid have indicated that it has low toxicity at therapeutic doses. However， further extensive toxicity testing is necessary to fully understand its safety profile before it can be considered for clinical trials.

In conclusion， 7 -Fluor o - 0 -（ ， ， -trif lu oro acet yl） - ， ， ， -tet rahydroquino line - -car box yli c aci d （CAS No . ， ， ， - - ） represents a promising compound with diverse therapeutic potential . Its unique structural features， combined with favorable pharmacokinetic properties， make it an attractive candidate for further research and development . Ongoing studies are expected to provide more detailed insights into its mechanisms of action， safety profile， and potential clinical applications .